Cas no 61904-54-9 (Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester)

• Product Name: Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester
• CAS No: 61904-54-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1632013
• PubChem ID: 525537
• Update Time: 2025-04-21

Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester
• methyl 2-(4-isobutoxyphenyl)acetate
• methyl 2-[4-(2-methylpropoxy)phenyl]acetate
• KUC110106N
• SCHEMBL4751700
• 61904-54-9
• KSC-229-33-2
• (4-Isobutoxy-phenyl)-acetic acid, methyl ester
• AKOS017089997
• DTXSID60335507
• DB-370703

• Inchi： 1S/C13H18O3/c1-10(2)9-16-12-6-4-11(5-7-12)8-13(14)15-3/h4-7,10H,8-9H2,1-3H3
• InChI Key： KCTOGAHDQAKXEN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CC(=O)OC)=CC=1)CC(C)C

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53